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Compound of Interest

Compound Name:
7-Chloro-4-(4-

hydroxyanilino)quinoline

CAS No.: 81099-86-7

Cat. No.: B193635

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, physicochemical

properties, and biological activities of 7-chloro-4-(4-hydroxyanilino)quinoline. This

compound belongs to the 4-aminoquinoline class, a scaffold of significant interest in medicinal

chemistry due to its proven therapeutic applications, notably in the treatment of malaria and its

emerging potential in oncology and neuroprotection.

Synthesis of 7-Chloro-4-(4-hydroxyanilino)quinoline
The primary synthetic route to 7-chloro-4-(4-hydroxyanilino)quinoline is through a

nucleophilic aromatic substitution (SNAr) reaction. This involves the reaction of a key

intermediate, 4,7-dichloroquinoline, with 4-aminophenol. The chlorine atom at the C-4 position

of the quinoline ring is significantly more reactive towards nucleophilic attack than the chlorine

at the C-7 position, allowing for regioselective substitution.

Synthesis of the Precursor: 4,7-Dichloroquinoline
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A common method for the synthesis of 4,7-dichloroquinoline is the Gould-Jacobs reaction,

followed by chlorination.

Experimental Protocol: Synthesis of 4,7-Dichloroquinoline[1]

Step 1: Condensation. m-Chloroaniline is reacted with diethyl ethoxymethylenemalonate.

The mixture is heated, typically on a steam bath, to facilitate the condensation reaction and

removal of ethanol.

Step 2: Cyclization. The product from the first step is added to a high-boiling point solvent,

such as Dowtherm A, and heated to induce cyclization, forming 7-chloro-4-hydroxy-3-

quinolinecarboxylic acid ethyl ester.

Step 3: Saponification and Decarboxylation. The ester is then saponified using a strong base

like sodium hydroxide, followed by acidification to yield 7-chloro-4-hydroxy-3-

quinolinecarboxylic acid. This intermediate is subsequently decarboxylated by heating in a

high-boiling point solvent to give 7-chloro-4-hydroxyquinoline.

Step 4: Chlorination. The final step involves the chlorination of 7-chloro-4-hydroxyquinoline

using a chlorinating agent such as phosphorus oxychloride (POCl₃) to yield 4,7-

dichloroquinoline. The product is typically purified by recrystallization.

Final Synthesis of 7-Chloro-4-(4-
hydroxyanilino)quinoline
The synthesis of the title compound is achieved by the reaction of 4,7-dichloroquinoline with 4-

aminophenol.

Experimental Protocol: Synthesis of 7-Chloro-4-(4-hydroxyanilino)quinoline

This protocol is a generalized procedure based on the synthesis of similar 4-aminoquinoline

derivatives.[2][3][4]

Materials:

4,7-dichloroquinoline (1.0 eq)
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4-aminophenol (1.0-1.2 eq)

Solvent (e.g., ethanol, isopropanol, or N,N-dimethylformamide (DMF))

Optional: Acid catalyst (e.g., a catalytic amount of HCl) or a base (e.g., triethylamine or

potassium carbonate) to scavenge the HCl byproduct.

Procedure:

In a round-bottom flask, dissolve 4,7-dichloroquinoline and 4-aminophenol in the chosen

solvent.

If using a catalyst or base, add it to the mixture.

Heat the reaction mixture to reflux (typically between 80-150 °C, depending on the

solvent) and maintain for 4-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature. If the product

precipitates, it can be collected by filtration.

If the product remains in solution, the solvent is removed under reduced pressure. The

residue is then taken up in a suitable organic solvent (e.g., ethyl acetate) and washed with

an aqueous solution of sodium bicarbonate to remove any acidic impurities, followed by a

brine wash.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered,

and the solvent is evaporated.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes or methanol in

dichloromethane) or by recrystallization from an appropriate solvent (e.g., ethanol).

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 7-chloro-4-(4-hydroxyanilino)quinoline.
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Physicochemical Properties
The physicochemical properties of 7-chloro-4-(4-hydroxyanilino)quinoline are summarized

in the table below. It is important to note that while some data is available from databases,

specific experimental data such as melting point and detailed spectral analyses are not widely

published for this exact compound. The spectral data provided are based on predictions and

analysis of closely related 4-aminoquinoline derivatives.

Table 1: Physicochemical Properties of 7-Chloro-4-(4-hydroxyanilino)quinoline

Property Value Reference(s)

Molecular Formula C₁₅H₁₁ClN₂O [5][6]

Molecular Weight 270.71 g/mol [5][6]

IUPAC Name
4-[(7-chloroquinolin-4-

yl)amino]phenol
[5]

CAS Number 81099-87-7 [5]

Appearance
Predicted to be a solid at room

temperature.

Melting Point

Not experimentally determined.

Related 4-aminoquinoline

derivatives have melting points

in the range of 100-250 °C.

[7]

Solubility

Predicted to be poorly soluble

in water and soluble in organic

solvents like DMSO and

ethanol.

Predicted XlogP 2.0 [8]

Table 2: Spectral Data for 7-Chloro-4-(4-hydroxyanilino)quinoline (Predicted/Analog-Based)
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Spectral Data
Predicted/Expected
Observations

Reference(s) for Analogs

¹H NMR

Aromatic protons on the

quinoline and phenol rings are

expected in the range of δ 6.5-

8.5 ppm. The N-H and O-H

protons would likely appear as

broad singlets. Key signals

would include doublets for the

protons at positions 2, 3, 5,

and 8 of the quinoline ring and

an AA'BB' system for the 4-

hydroxyphenyl group.

[9][10]

¹³C NMR

Aromatic carbons would be

expected in the range of δ

100-160 ppm. The carbon

bearing the chlorine (C7) and

the carbon attached to the

amino group (C4) would be

key identifiable signals.

[9][11]

FTIR (KBr, cm⁻¹)

Expected characteristic peaks

include: N-H stretching (around

3300-3400), O-H stretching

(broad, around 3200-3600),

C=C and C=N stretching in the

aromatic rings (around 1500-

1650), and C-Cl stretching

(around 700-800).

[12][13]

Mass Spectrometry (MS) The molecular ion peak (M+)

would be expected at m/z 270,

with an isotopic peak (M+2) at

m/z 272 with approximately

one-third the intensity of the

M+ peak, characteristic of a

[2][14]
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compound containing one

chlorine atom.

Biological Properties and Signaling Pathways
Derivatives of 7-chloro-4-aminoquinoline are known for a wide range of biological activities,

most notably as antimalarial and anticancer agents. Recent studies have also highlighted their

potential in treating neurodegenerative diseases.

Anticancer Activity and the PI3K/Akt Signaling Pathway
Several 4-aminoquinoline derivatives have demonstrated significant anticancer activity.[15] One

of the proposed mechanisms of action is the inhibition of the Phosphoinositide 3-kinase

(PI3K)/Akt signaling pathway.[15] This pathway is a critical regulator of cell proliferation,

growth, and survival, and its overactivation is a hallmark of many cancers.[16][17][18][19] By

inhibiting this pathway, 7-chloro-4-(4-hydroxyanilino)quinoline could potentially induce cell

cycle arrest and apoptosis in cancer cells.

PI3K/Akt Signaling Pathway Diagram
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Caption: Potential inhibition of the PI3K/Akt pathway by the compound.

Neuroprotective Potential via the NR4A2 Signaling
Pathway
Recent research has identified certain 4-amino-7-chloroquinoline derivatives as agonists of the

nuclear receptor NR4A2 (also known as Nurr1).[20] NR4A2 is a key transcription factor
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involved in the development, maintenance, and survival of dopaminergic neurons, which are

progressively lost in Parkinson's disease.[21][22] Activation of NR4A2 can lead to the

expression of neuroprotective genes and has anti-inflammatory effects in the brain.[20][23] This

suggests a potential therapeutic application for compounds like 7-chloro-4-(4-
hydroxyanilino)quinoline in neurodegenerative disorders.

NR4A2 Neuroprotective Signaling Pathway Diagram
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Caption: Agonistic effect on the NR4A2 neuroprotective pathway.

Antimalarial Activity
The 4-aminoquinoline scaffold is the basis for the widely used antimalarial drug chloroquine.

The mechanism of action involves the accumulation of the drug in the acidic food vacuole of

the malaria parasite. Here, it interferes with the detoxification of heme, a toxic byproduct of

hemoglobin digestion by the parasite. The accumulation of free heme leads to oxidative stress
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and parasite death.[24][25][26] It is highly probable that 7-chloro-4-(4-
hydroxyanilino)quinoline shares this fundamental mechanism of antimalarial activity.

Conclusion
7-Chloro-4-(4-hydroxyanilino)quinoline is a versatile molecule with a straightforward

synthesis from readily available starting materials. Its structural similarity to known bioactive

compounds suggests a high potential for therapeutic applications, particularly in the fields of

oncology, neurodegenerative diseases, and infectious diseases. Further research is warranted

to fully elucidate its pharmacological profile, including detailed in vitro and in vivo studies to

confirm its mechanisms of action and therapeutic efficacy. The data and protocols presented in

this guide are intended to serve as a valuable resource for researchers engaged in the

exploration and development of novel quinoline-based therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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